1-(4-Nitrophenyl)-4-phenyl-1,2,3,6-tetrahydropyridine

• CAS No.: 262614-51-7
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 1-(4-nitrophenyl)-4-phenyl-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C17H16N2O2/c20-19(21)17-8-6-16(7-9-17)18-12-10-15(11-13-18)14-4-2-1-3-5-14/h1-10H,11-13H2
• InChI Key: NPOPOOXEDSLDOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

1-(4-Nitrophenyl)-4-phenyl-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 0.5 g (2.5 mmole) of 4-phenyl-1,2,3,6-tetrahydropyridine, 0.51 ml (2.8 mmole) of diisopropylethylamine, 0.71 g (5 mmole) of K2CO3, 0.40 g ((2.8 mmole) of 4-fluoronitrobenzene in 10 ml of DMF is heated at 100° C., for 24 hours. At the end of the reaction, the mixture is poured into 25 ml of a saturated solution of NaHCO3 and the product is extracted using 25 ml of AcOEt. After decantation, the organic solution is washed twice with 20 ml of water followed by 20 ml of brine, drying over magnesium sulphate, filtration and evaporation of the solvent under vacuum produce a yellow solid with a yield of 42%. Melting point: 185-192° C. (decomposition).

Synthesis routes and methods II

Procedure details

A mixture of 1-fluoro-4-nitrobenzene (2.71 ml), 1,2,3,6-tetrahydro-4-phenylpyridine hydrochloride (5 g) and potassium carbonate (8.83 g) in dimethylsulfoxide (50 ml) was stirred for 1 hour at 100° C. The reaction mixture was pulverized with water. The precipitate was collected by filtration, and dried under reduced pressure to give 4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)nitrobenzene.